Cas no 16404-66-3 (2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-)

2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl- structure
16404-66-3 structure
Product name:2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
CAS No:16404-66-3
MF:C9H12O2
MW:152.190382957458
CID:221199
PubChem ID:327234

2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
    • 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dien-1-one
    • 2,4,6-Trimethyl-4-hydroxy-2,5-cyclohexadienone
    • 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadien-1-one
    • 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadiene-1-one
    • 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadienone
    • 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dienone
    • 6-trimethylcyclohexa-2
    • AC1L702C
    • NSC301464
    • SCHEMBL10705052
    • NSC-301464
    • 16404-66-3
    • DTXSID70316261
    • ULGPAXANYFUWRP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H12O2/c1-6-4-9(3,11)5-7(2)8(6)10/h4-5,11H,1-3H3
    • InChI Key: ULGPAXANYFUWRP-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CC(C)(O)C=C1C

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 273.1°C at 760 mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.516
  • PSA: 37.3
  • LogP: 1.21270

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